Cas no 466655-11-8 ((2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide)
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide
- (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide
-
- Inchi: 1S/C20H23NO4/c1-4-13-25-17-9-5-15(6-10-17)7-12-20(22)21-16-8-11-18(23-2)19(14-16)24-3/h5-12,14H,4,13H2,1-3H3,(H,21,22)/b12-7+
- InChI Key: PSDBBQBSZNVYNI-KPKJPENVSA-N
- SMILES: C(NC1=CC=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C(OCCC)C=C1
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3098-0421-2μmol |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-5μmol |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-10μmol |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-20μmol |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-1mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-2mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-3mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-4mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-5mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3098-0421-10mg |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide |
466655-11-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide
Comprehensive Analysis of (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide (CAS No. 466655-11-8)
(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide, with the CAS number 466655-11-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique prop-2-enamide backbone and dimethoxyphenyl and propoxyphenyl substituents, exhibits promising properties for applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to known pharmacophores.
The compound's molecular structure features a conjugated double bond (2E configuration), which contributes to its stability and reactivity. The presence of methoxy and propoxy groups enhances its lipophilicity, making it a candidate for drug delivery systems. Recent studies have explored its role in modulating enzyme activity and cellular signaling pathways, aligning with the growing demand for targeted therapies in modern medicine.
In the context of current research trends, 466655-11-8 is often discussed alongside small-molecule inhibitors and kinase modulators. These topics are highly searched in academic databases and AI-driven literature reviews, reflecting the compound's relevance in drug discovery. Its potential applications in neurodegenerative diseases and inflammatory conditions have also been hypothesized, though further in vivo studies are needed to validate these claims.
From a synthetic chemistry perspective, the compound's preparation involves multi-step organic synthesis, including amide coupling and aryl ether formation. Optimizing its yield and purity remains a focus for industrial and academic labs, especially given the rising interest in high-throughput screening platforms. The compound's spectroscopic data (e.g., NMR, IR) and chromatographic profiles are well-documented, aiding in its identification and quality control.
Environmental and safety considerations for (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide are also critical. While it is not classified as a hazardous material, proper laboratory handling protocols are recommended. Its biodegradability and ecotoxicological impact are under investigation, addressing the broader sustainability concerns in chemical research.
In summary, CAS 466655-11-8 represents a versatile compound with multidisciplinary applications. Its integration into precision medicine and green chemistry initiatives highlights its alignment with contemporary scientific priorities. Future studies may explore its structure-activity relationships and formulation strategies, further solidifying its role in innovative therapeutics.
466655-11-8 ((2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)